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Compound of Interest

Compound Name: Permethrinic acid methyl ester

Cat. No.: B108998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Permethrinic acid methyl ester, systematically named methyl 3-(2,2-dichloroethenyl)-2,2-

dimethylcyclopropane-1-carboxylate, is a chemical compound closely related to the synthetic

pyrethroid insecticide, permethrin.[1][2] As a key intermediate in the synthesis of various

pyrethroid insecticides and a potential impurity in commercial permethrin products, the study of

its chemical properties, synthesis, and biological activity is of significant interest to researchers

in agrochemistry, toxicology, and drug development.[3][4] This technical guide provides a

comprehensive review of the current research on permethrinic acid methyl ester, including

its chemical and physical properties, detailed synthesis protocols, biological activity, and

relevant safety information.

Chemical and Physical Properties
Permethrinic acid methyl ester is a clear, colorless to light yellow liquid at room temperature.

[3][5] It is characterized by a cyclopropane ring substituted with a dichlorovinyl group and two

methyl groups, with a methyl ester functional group.[1] The presence of the dichlorovinyl group

and the cyclopropane ring are key structural features that contribute to its biological activity.[1]

Table 1: Chemical and Physical Properties of Permethrinic Acid Methyl Ester
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Property Value Reference(s)

CAS Number 61898-95-1 [1]

Molecular Formula C₉H₁₂Cl₂O₂ [1]

Molecular Weight 223.10 g/mol [1]

Appearance
Clear colorless to light yellow

liquid
[3][5]

Boiling Point 234-235 °C [3]

Density 1.304 g/cm³ [3]

Refractive Index 1.492-1.5 [3]

Solubility
Soluble in organic solvents,

insoluble in water.
[6]

Synthesis of Permethrinic Acid Methyl Ester
The synthesis of permethrinic acid methyl ester can be achieved through several routes,

primarily involving the esterification of permethrinic acid or the formation of the cyclopropane

ring with the desired stereochemistry.

Experimental Protocol 1: Esterification of Permethrinic
Acid
This is a straightforward and common method for the synthesis of permethrinic acid methyl
ester.

Materials:

3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid (Permethrinic Acid)

Thionyl chloride (SOCl₂)

Anhydrous methanol (CH₃OH)
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Anhydrous dichloromethane (DCM)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

Acid Chloride Formation: In a round-bottom flask, dissolve permethrinic acid in an excess of

thionyl chloride. Gently reflux the mixture for 2 hours to ensure complete conversion to the

acid chloride. The progress of the reaction can be monitored by the cessation of HCl gas

evolution.

Removal of Excess Thionyl Chloride: After the reaction is complete, carefully distill off the

excess thionyl chloride under reduced pressure.

Esterification: Dissolve the resulting crude permethrinic acid chloride in anhydrous

dichloromethane. Cool the solution to 0°C in an ice bath. Slowly add anhydrous methanol to

the solution with constant stirring. Allow the reaction to proceed at 0°C for 1 hour and then let

it warm to room temperature, stirring for an additional 4 hours.

Work-up: Quench the reaction by slowly adding a saturated solution of sodium bicarbonate

to neutralize any remaining acid. Transfer the mixture to a separatory funnel and wash the

organic layer sequentially with saturated sodium bicarbonate solution and brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate using a rotary evaporator to obtain the crude permethrinic acid
methyl ester.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography on silica gel to yield the pure ester.

Experimental Protocol 2: Cyclopropanation and
Esterification
This method involves the formation of the cyclopropane ring as a key step.

Materials:

Ethyl 3,3-dimethyl-4,6,6-trichloro-5-hexenoate

Metallic sodium

Anhydrous methanol

Procedure:

Preparation of Sodium Methoxide: In a flask equipped with a condenser and a stirrer,

carefully dissolve metallic sodium in anhydrous methanol to prepare a solution of sodium

methoxide.[7]

Cyclization Reaction: Add ethyl 3,3-dimethyl-4,6,6-trichloro-5-hexenoate to the sodium

methoxide solution.[7] The reaction mixture is then heated under reflux. The sodium

methoxide acts as a base to facilitate the intramolecular cyclization, forming the

cyclopropane ring and eliminating HCl.

Transesterification: The reaction conditions with methanol as the solvent also promote the

transesterification of the ethyl ester to the methyl ester.

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the

solvent is removed under reduced pressure. The residue is then taken up in a suitable

organic solvent and washed with water to remove any inorganic salts. The organic layer is
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dried and concentrated. The crude product is purified by vacuum distillation to obtain

permethrinic acid methyl ester.

Spectroscopic Data
Detailed spectroscopic data is essential for the characterization of permethrinic acid methyl
ester. While a comprehensive public database of its spectra is not readily available, the

expected spectral features can be predicted based on its structure. For a definitive analysis, it

is recommended to acquire spectra on a purified sample. For reference, spectral data for the

closely related precursor, 3-(2,2-Dichlorovinyl)-2,2-dimethylcyclopropanecarbonyl chloride, is

available and can provide some comparative insights.[8]

Expected ¹H NMR Spectral Data:

Methyl Protons (C(CH₃)₂): Two singlets in the range of δ 1.0-1.5 ppm.

Cyclopropane Protons: Complex multiplets in the range of δ 1.5-2.5 ppm. The cis and trans

isomers will exhibit different coupling constants.

Vinyl Proton (-CH=CCl₂): A doublet in the range of δ 5.5-6.5 ppm, with coupling to the

adjacent cyclopropyl proton.

Methyl Ester Protons (-OCH₃): A sharp singlet around δ 3.7 ppm.

Expected ¹³C NMR Spectral Data:

Methyl Carbons (C(CH₃)₂): Signals in the range of δ 15-30 ppm.

Cyclopropane Carbons: Signals in the range of δ 30-45 ppm.

Vinyl Carbons (-CH=CCl₂): Signals in the range of δ 120-135 ppm.

Methyl Ester Carbon (-OCH₃): A signal around δ 52 ppm.

Carbonyl Carbon (C=O): A signal in the range of δ 170-175 ppm.

Expected FT-IR Spectral Data:
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C-H stretching (alkane): 2850-3000 cm⁻¹

C=O stretching (ester): A strong absorption band around 1735-1750 cm⁻¹

C=C stretching (alkene): Around 1620-1640 cm⁻¹

C-O stretching (ester): 1100-1300 cm⁻¹

C-Cl stretching: 600-800 cm⁻¹

Biological Activity and Toxicology
Permethrinic acid methyl ester is primarily recognized as a derivative and potential impurity

of the insecticide permethrin.[2] Its biological activity is expected to be similar to that of other

pyrethroids, which act as neurotoxins in insects.[1]

The proposed mechanism of action involves the disruption of the nervous system, leading to

paralysis and death of the insect.[1] One suggested target is the inhibition of

acetylcholinesterase, an enzyme crucial for the breakdown of the neurotransmitter

acetylcholine.[9] Inhibition of this enzyme leads to an accumulation of acetylcholine, resulting in

the overstimulation of nerve cells.

Table 2: Toxicological Data for Permethrinic Acid Methyl Ester

Test Result Reference(s)

Acute Oral Toxicity
Harmful if swallowed (Category

4)
[10]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[10]

Serious Eye Damage/Irritation
Causes serious eye irritation

(Category 2A)
[10]

Specific target organ toxicity

(single exposure)

May cause respiratory irritation

(Category 3)
[10]
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Note: Specific LD50 or IC50 values for permethrinic acid methyl ester are not readily

available in the public domain. The toxicological data presented is based on hazard

classifications.

The toxicity to mammals is generally considered to be low.[1] However, it is important to note

that it can be toxic to aquatic organisms and beneficial insects, necessitating careful handling

and application to minimize environmental impact.[1]

Logical Workflow for Synthesis and
Characterization
The synthesis and characterization of permethrinic acid methyl ester follow a logical

experimental workflow. This can be visualized to provide a clear overview of the process.
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Fig. 1: Experimental workflow for the synthesis and characterization of permethrinic acid
methyl ester.

Insecticidal Mechanism of Action
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While a detailed signaling pathway for permethrinic acid methyl ester is not extensively

documented, its action as a pyrethroid analogue suggests a primary effect on the insect

nervous system. The following diagram illustrates a simplified, putative mechanism of action.
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Click to download full resolution via product page

Fig. 2: Putative mechanism of insecticidal action of permethrinic acid methyl ester.

Conclusion
Permethrinic acid methyl ester is a compound of interest due to its close relationship with

widely used pyrethroid insecticides. This guide has summarized the available information on its

synthesis, chemical and physical properties, and biological activity. While several synthetic

routes have been established, a need for more detailed, publicly available spectroscopic and

quantitative toxicological data remains. Further research into these areas would be beneficial

for a more complete understanding of this molecule and its potential applications and impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-ester-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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